Cas no 19825-40-2 (Ethanone, 1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-)

• Product Name: Ethanone, 1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• CAS No: 19825-40-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1389035
• PubChem ID: 10932971
• Update Time: 2025-04-20

Ethanone, 1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• 1-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]ethanone
• 2',4'-dihydroxy-3'-(3-methyl-2-butenyl)acetophenone
• 1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]ethanone
• DTXSID30448850
• 3-prenyl-2,4-dihydroxyacetophenone
• AK-087/40841622
• HMS2270K13
• CHEMBL1866176
• 19825-40-2
• SMR000470988
• HUEWXRMYZUGMME-UHFFFAOYSA-N
• 1-[2,4-dihydroxy-3-(3-methyl-but-2-enyl)-phenyl]-ethanone
• SCHEMBL5513553
• MLS000697723
• 2',4'-dihydroxy-3'-prenylacetophenone

• Inchi： 1S/C13H16O3/c1-8(2)4-5-11-12(15)7-6-10(9(3)14)13(11)16/h4,6-7,15-16H,5H2,1-3H3
• InChI Key： HUEWXRMYZUGMME-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų